Cas no 1698376-89-4 (tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate
• CAS No: 1698376-89-4
• MF: C₁₉H₂₄N₂O₂
• MW: 312.406064987183
• CID: 6598922
• PubChem ID: 103610336
• Update Time: 2025-11-06

tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate
• 1698376-89-4
• tert-butyl N-[2-amino-1-(4-phenylphenyl)ethyl]carbamate
• EN300-1879197

• Inchi： 1S/C19H24N2O2/c1-19(2,3)23-18(22)21-17(13-20)16-11-9-15(10-12-16)14-7-5-4-6-8-14/h4-12,17H,13,20H2,1-3H3,(H,21,22)
• InChI Key： SZSNRCURYDRSNW-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)C1C=CC(C2C=CC=CC=2)=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.183778013g/mol
• Monoisotopic Mass: 312.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate

Professional Introduction to Compound with CAS No. 1698376-89-4 and Product Name: Tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate

The compound with the CAS number 1698376-89-4 and the product name Tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a tert-butyl group, which is known for its steric hindrance properties, and an N-2-amino-1-(4-phenylphenyl)ethylcarbamate moiety, which contributes to its distinct chemical reactivity and biological activity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their versatile pharmacological properties. Carbamates are widely recognized for their role as intermediates in the synthesis of various bioactive molecules, including herbicides, insecticides, and pharmaceuticals. The presence of the 4-phenylphenyl group in the molecular structure of this compound suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of neuroprotective agents. Recent studies have demonstrated that carbamate derivatives can exhibit neuroprotective effects by modulating the activity of enzymes and receptors involved in neurodegenerative diseases. The tert-butyl group in this compound may enhance its stability and bioavailability, while the N-2-amino-1-(4-phenylphenyl)ethylcarbamate moiety could interact with specific binding sites on neural receptors, potentially leading to therapeutic benefits.

Moreover, the compound's structural features make it an attractive scaffold for structure-based drug design. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can gain insights into how this compound interacts with biological targets at the atomic level. These studies can help optimize the compound's pharmacokinetic properties and improve its efficacy as a drug candidate.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating heterocyclic structures into drug molecules. The 4-phenylphenyl group in this compound is a type of heterocycle that can contribute to its binding affinity and selectivity towards specific biological targets. This feature is particularly relevant in the context of developing targeted therapies for diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the complex molecular framework of this compound. These synthetic strategies not only highlight the expertise required in pharmaceutical chemistry but also underscore the importance of innovation in chemical synthesis.

In conclusion, the compound with CAS number 1698376-89-4 and the product name Tert-butyl N-2-amino-1-(4-phenylphenyl)ethylcarbamate represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications in drug development make it a promising candidate for further research. As our understanding of biological systems continues to evolve, compounds like this one will play a crucial role in advancing therapeutic strategies for various diseases.